3-Ethoxypyridine-2-sulfonamide

• IUPAC Name: 3-ethoxypyridine-2-sulfonamide
• InChI: InChI=1S/C7H10N2O3S/c1-2-12-6-4-3-5-9-7(6)13(8,10)11/h3-5H,2H2,1H3,(H2,8,10,11)
• InChI Key: YJUIXJQTQUNKNG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(N=CC=C1)S(=O)(=O)N
• Molecular Formula: C7H10N2O3S
• Molecular Weight: 202.23 g/mol
• CAS RN: 1566861-15-1

Description

3-Ethoxypyridine-2-sulfonamide is a chemical compound with the CAS Number: 1566861-15-1 and a molecular weight of 202.23. It is widely used in scientific experiments due to its unique properties.

Molecular Structure Analysis

The IUPAC name for 3-Ethoxypyridine-2-sulfonamide is 1S/C7H10N2O3S/c1-2-12-6-4-3-5-9-7 (6)13 (8,10)11/h3-5H,2H2,1H3, (H2,8,10,11).

Scientific Research Applications

Detection of Sulfonamide Residues

A study established a method to detect sulfonamide residues in chicken meat and eggs by high-performance liquid chromatography (HPLC-DAD), demonstrating the broad application of sulfonamides in veterinary practice due to their low cost and broad spectrum of activity (Premarathne et al., 2017).

Antitumor Applications

Another research focused on the structure and gene expression relationship study of antitumor sulfonamides, highlighting their application in cell-based antitumor screens and potential as cell cycle inhibitors in clinical trials (Owa et al., 2002).

Environmental Fate and Degradation

The environmental persistence of sulfonamides, such as sulfamethoxypyridazine, has prompted studies on their degradation. For example, research on the microbial degradation pathway of sulfonamides showed an unusual pathway initiated by ipso-hydroxylation with subsequent fragmentation, which could have implications for mitigating antibiotic resistance (Ricken et al., 2013).

Water Treatment and Remediation

Investigations into the thermo activated persulfate oxidation of sulfamethoxazole and related compounds offer insights into remediation techniques for water contaminated by sulfonamides, highlighting the importance of identifying efficient degradation pathways (Ji et al., 2015).

Synthesis and Chemical Properties

Research on the facile synthesis of magnetic hypercrosslinked polystyrene and its application in the extraction of sulfonamides from samples before HPLC determination showcases the continuous development of new materials for the efficient detection and analysis of sulfonamides in various matrices (Tolmacheva et al., 2016).

Mechanism of Action

Sulfonamides, including 3-Ethoxypyridine-2-sulfonamide, are competitive inhibitors of bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid.

It is stored at room temperature.

Safety and Hazards

The compound has been classified under GHS07. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.